Cas no 1187171-07-8 (5-(4-Heptylbenzoyl)-2-methylpyridine)

• Product Name: 5-(4-Heptylbenzoyl)-2-methylpyridine
• CAS No: 1187171-07-8
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 4684921
• Update Time: 2025-05-22

5-(4-Heptylbenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Heptylbenzoyl)-2-methylpyridine
• (4-Heptylphenyl)(6-methylpyridin-3-yl)methanone

• Inchi： 1S/C20H25NO/c1-3-4-5-6-7-8-17-10-13-18(14-11-17)20(22)19-12-9-16(2)21-15-19/h9-15H,3-8H2,1-2H3
• InChI Key： MFIJQLZMHZMKHV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CC=1)C1C=CC(=CC=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 320
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-Heptylbenzoyl)-2-methylpyridine

Comprehensive Analysis of 5-(4-Heptylbenzoyl)-2-methylpyridine (CAS 1187171-07-8): Properties, Applications, and Industry Insights

5-(4-Heptylbenzoyl)-2-methylpyridine (CAS 1187171-07-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic ketone derivative features a unique molecular structure combining a pyridine ring with a heptyl-substituted benzoyl group, making it valuable for drug intermediate synthesis and functional material development. Recent studies highlight its potential as a building block for liquid crystal materials and bioactive molecules, aligning with growing industry demands for high-performance specialty chemicals.

The compound's molecular architecture (C20H25NO) exhibits interesting physicochemical properties, including moderate lipophilicity (LogP ~5.2) and a melting point range of 98-102°C. These characteristics make it particularly useful in medicinal chemistry applications where controlled solubility and thermal stability are crucial. Researchers are exploring its structure-activity relationships in developing novel therapeutic agents, especially in CNS-targeting compounds where the pyridine moiety shows promising interactions with biological targets.

From a synthetic chemistry perspective, 5-(4-Heptylbenzoyl)-2-methylpyridine serves as a versatile intermediate for cross-coupling reactions and organometallic transformations. Its electron-deficient pyridine ring and alkyl-substituted aromatic system enable diverse functionalization pathways, meeting the pharmaceutical industry's need for customizable molecular scaffolds. Current process optimization studies focus on improving yield efficiency through catalytic methods and green chemistry principles.

In material science applications, this compound demonstrates potential for organic electronic components due to its conjugated system and charge transport properties. The heptyl chain contributes to solution processability, while the rigid aromatic core maintains structural integrity—a balance sought after in OLED materials and organic semiconductors. Recent patents highlight its incorporation into advanced polymer matrices for flexible electronics applications.

Quality control protocols for CAS 1187171-07-8 typically involve HPLC purity analysis (>98%), mass spectrometry confirmation, and spectroscopic characterization (IR, NMR). The compound's stability profile recommends storage under inert atmosphere at 2-8°C to prevent oxidative degradation. Industry best practices emphasize strict analytical standards to ensure batch-to-batch consistency for research-grade materials.

Emerging applications explore the compound's utility in catalysis as a ligand precursor for transition metal complexes. The nitrogen heterocycle can coordinate with various metals, creating opportunities in asymmetric synthesis and polymerization catalysts. This aligns with sustainable chemistry trends focusing on atom-efficient processes and recyclable catalytic systems—key topics in current chemical innovation discussions.

Market analysis indicates growing demand for specialty pyridine derivatives like 5-(4-Heptylbenzoyl)-2-methylpyridine, driven by pharmaceutical R&D and advanced material sectors. The compound's structure-property advantages position it favorably in high-value chemical markets, with particular interest from contract research organizations and academic laboratories. Current supply chain dynamics reflect increasing requests for custom synthesis services and scale-up production capabilities.

From a regulatory perspective, proper handling requires standard laboratory safety protocols for organic compounds. While not classified as hazardous under major chemical safety standards, appropriate personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling. Material Safety Data Sheets (MSDS) provide detailed risk assessment information specific to laboratory use conditions.

Future research directions may explore the compound's biological activity profile through high-throughput screening platforms, particularly targeting enzyme inhibition or receptor modulation. The structural versatility of 5-(4-Heptylbenzoyl)-2-methylpyridine makes it an attractive candidate for fragment-based drug discovery—a hot topic in pharmaceutical innovation. Additionally, its photophysical properties warrant investigation for potential sensor applications or energy storage materials.

For researchers sourcing this compound, technical specifications typically include: molecular weight 295.42 g/mol, boiling point ~412°C (estimated), and density 1.02 g/cm³. Reputable suppliers provide certificates of analysis documenting chromatographic purity, residual solvent content, and identity confirmation via spectroscopic methods. Current market availability shows options for milligram-to-kilogram quantities from specialized fine chemical manufacturers.